Cas no 1622922-42-2 (3-{3-(4-bromophenyl)imidazo2,1-b1,3thiazol-5-ylmethyl}-1-(4-cyanophenyl)urea)
3-{3-(4-bromophenyl)imidazo2,1-b1,3thiazol-5-ylmethyl}-1-(4-cyanophenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- BITMC
- 1-[[3-(4-Bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]methyl]-3-(4-cyanophenyl)urea
- BDBM50030792
- SB19636
- 3-{[3-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]methyl}-1-(4-cyanophenyl)urea
- 3-{3-(4-bromophenyl)imidazo2,1-b1,3thiazol-5-ylmethyl}-1-(4-cyanophenyl)urea
-
- MDL: MFCD31736174
- Inchi: 1S/C20H14BrN5OS/c21-15-5-3-14(4-6-15)18-12-28-20-24-11-17(26(18)20)10-23-19(27)25-16-7-1-13(9-22)2-8-16/h1-8,11-12H,10H2,(H2,23,25,27)
- InChI Key: RUPOOQKSFQRRDN-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=CSC2=NC=C(CNC(NC3C=CC(C#N)=CC=3)=O)N12
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 597
- XLogP3: 4.5
- Topological Polar Surface Area: 111
3-{3-(4-bromophenyl)imidazo2,1-b1,3thiazol-5-ylmethyl}-1-(4-cyanophenyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-333679-0.05g |
3-{[3-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]methyl}-1-(4-cyanophenyl)urea |
1622922-42-2 | 95.0% | 0.05g |
$2352.0 | 2025-03-18 | |
| Enamine | EN300-333679-0.1g |
3-{[3-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]methyl}-1-(4-cyanophenyl)urea |
1622922-42-2 | 95.0% | 0.1g |
$2834.0 | 2025-03-18 | |
| 1PlusChem | 1P01EEOX-50mg |
3-{[3-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]methyl}-1-(4-cyanophenyl)urea |
1622922-42-2 | 95% | 50mg |
$2969.00 | 2024-06-19 | |
| 1PlusChem | 1P01EEOX-100mg |
3-{[3-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]methyl}-1-(4-cyanophenyl)urea |
1622922-42-2 | 95% | 100mg |
$3565.00 | 2024-06-19 |
3-{3-(4-bromophenyl)imidazo2,1-b1,3thiazol-5-ylmethyl}-1-(4-cyanophenyl)urea Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 3-{3-(4-bromophenyl)imidazo2,1-b1,3thiazol-5-ylmethyl}-1-(4-cyanophenyl)urea
3-{3-(4-Bromophenyl)Imidazo[2,1-b][1,3]Thiazol-5-Ylmethyl}-1-(4-Cyanophenyl)Urea: A Comprehensive Overview
3-{3-(4-Bromophenyl)Imidazo[2,1-b][1,3]Thiazol-5-Ylmethyl}-1-(4-Cyanophenyl)Urea, also known by its CAS Registry Number 1622922-42-2, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazo[2,1-b][1,3]thiazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The molecule's structure features a urea group attached to a 4-cyanophenyl moiety and an imidazo[2,1-b][1,3]thiazole ring system substituted with a 4-bromophenyl group. This combination of functional groups and aromatic systems contributes to its intriguing chemical properties and biological potential.
The synthesis of this compound involves a multi-step process that typically includes the preparation of the imidazo[2,1-b][1,3]thiazole core followed by substitution reactions to introduce the bromophenyl and cyanophenyl groups. Recent advancements in synthetic methodologies have enabled the efficient construction of such heterocyclic systems, making this compound more accessible for further studies. Researchers have explored various synthetic pathways, including one-pot synthesis strategies and microwave-assisted reactions, to optimize the production process and improve yield.
One of the most promising aspects of 3-{3-(4-Bromophenyl)Imidazo[2,1-b][1,3]Thiazol-5-Ylmethyl}-1-(4-Cyanophenyl)Urea lies in its potential as a therapeutic agent. Studies have shown that imidazo[2,1-b][1,3]thiazole derivatives exhibit anti-inflammatory, antioxidant, and anticancer activities. The bromine substituent at the 4-position of the phenyl ring enhances the compound's lipophilicity and bioavailability, which are critical factors for drug candidates. Additionally, the urea group is known to play a role in hydrogen bonding interactions, which can influence the compound's binding affinity to target proteins.
In recent years, computational chemistry has played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have revealed that 3-{3-(4-Bromophenyl)Imidazo[2,1-b][1,3]Thiazol-5-Ylmethyl}-1-(4-Cyanophenyl)Urea has potential binding affinities for various enzyme targets associated with diseases such as cancer and neurodegenerative disorders. These findings have sparked interest in further experimental validation to explore its therapeutic potential.
Beyond its medicinal applications, this compound has also been investigated for its electronic properties. The conjugated aromatic system and heterocyclic core contribute to its ability to act as an electron acceptor or donor in organic electronic devices. Researchers have explored its use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where it has shown promise as a semiconducting material due to its high charge carrier mobility.
The structural versatility of 3-{3-(4-Bromophenyl)Imidazo[2,1-b][1,3]Thiazol-5-Ylmethyl}-1-(4-Cyanophenyl)Urea makes it an attractive candidate for further functionalization. By modifying the substituents on the phenyl rings or altering the heterocyclic core, chemists can tailor the compound's properties for specific applications. For instance, replacing the bromine atom with other halogens or functional groups could lead to derivatives with enhanced stability or selectivity for particular biological targets.
In conclusion, 3-{3-(4-Bromophenyl)Imidazo[2,1-b][1
1622922-42-2 (3-{3-(4-bromophenyl)imidazo2,1-b1,3thiazol-5-ylmethyl}-1-(4-cyanophenyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)